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Compound of Interest

Compound Name: NCGC00244536

Cat. No.: B608316 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

NCGC00244536 is a potent and selective inhibitor of KDM4B histone lysine demethylase, with

an IC50 of approximately 10 nM.[1][2][3][4] It plays a crucial role in epigenetic research and

has shown potential in cancer therapy by inhibiting the growth of various cancer cell lines,

including prostate and breast cancer.[3][4][5] Proper preparation of stock solutions is critical for

accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO) is the

recommended solvent for NCGC00244536 due to its high solubilizing capacity for this

compound.[1][3] This document provides detailed protocols for the preparation, storage, and

handling of NCGC00244536 stock solutions in DMSO.

I. Chemical and Physical Properties
A clear understanding of the physicochemical properties of NCGC00244536 is essential for

accurate stock solution preparation.
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Property Value Reference

Molecular Weight 382.45 g/mol [2][3]

CAS Number 2003260-55-5 [2][3]

Appearance Crystalline solid [3]

Purity ≥98% [3]

Solubility in DMSO
≥10 mg/mL to 76 mg/mL

(198.71 mM)
[1][3]

InChI Key
NYKBXXGHEMXSBB-

UHFFFAOYSA-N
[3]

Note: The solubility of NCGC00244536 in DMSO can be affected by the purity and water

content of the DMSO. It is highly recommended to use fresh, anhydrous, high-purity DMSO for

the preparation of stock solutions.[1]

II. Experimental Protocols
A. Materials and Equipment

NCGC00244536 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.7% purity

Calibrated analytical balance

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer

Personal Protective Equipment (PPE): chemical-resistant gloves (butyl rubber or neoprene

recommended), safety goggles, lab coat[6][7]

B. Protocol for Preparing a 10 mM NCGC00244536 Stock Solution
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This protocol provides a step-by-step guide to preparing a 10 mM stock solution of

NCGC00244536 in DMSO.

Pre-weighing Preparation: Before handling the compound, ensure that all necessary

equipment is clean, dry, and readily accessible. It is crucial to work in a well-ventilated area,

such as a chemical fume hood, to minimize inhalation of any airborne particles.[6]

Weighing the Compound: Accurately weigh the desired amount of NCGC00244536 powder

using a calibrated analytical balance. To prepare 1 mL of a 10 mM stock solution, you will

need 3.82 mg of the compound.

Calculation:

Molecular Weight (MW) = 382.45 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW = 0.010 mol/L x 0.001 L x 382.45 g/mol = 0.0038245 g = 3.82

mg

Dissolving the Compound:

Carefully transfer the weighed NCGC00244536 powder into a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube. For a 10 mM solution, add 1

mL of DMSO to 3.82 mg of the compound.

Tightly cap the tube and vortex the solution until the solid is completely dissolved. Gentle

warming (not exceeding 40°C) or sonication can be used to aid dissolution if necessary.[8]

Aliquotting and Storage:

Once the compound is fully dissolved, it is recommended to aliquot the stock solution into

smaller, single-use volumes to avoid repeated freeze-thaw cycles.
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Store the aliquots in tightly sealed vials at -20°C for short-term storage (up to 6 months) or

at -80°C for long-term storage (up to 1 year).[4]

C. Safety Precautions and Handling

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat, when handling NCGC00244536 and DMSO.

[6]

DMSO Permeability: DMSO is known for its ability to penetrate the skin and can carry

dissolved substances with it.[6][7] Therefore, it is crucial to avoid direct skin contact with the

solution. If contact occurs, wash the affected area thoroughly with soap and water for at least

15 minutes.[9]

Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to minimize

exposure to vapors.[6]

Hygroscopicity of DMSO: DMSO is hygroscopic and will readily absorb moisture from the air.

[10] This can affect the solubility of the compound and the stability of the stock solution. Use

fresh, anhydrous DMSO and keep containers tightly sealed when not in use.

Waste Disposal: Dispose of all chemical waste, including empty vials and contaminated tips,

according to your institution's hazardous waste disposal guidelines.[9][11]

III. Visualization of Protocols and Pathways
A. Experimental Workflow

The following diagram illustrates the key steps for preparing a stock solution of

NCGC00244536 in DMSO.
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Workflow for NCGC00244536 Stock Solution Preparation
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Caption: Workflow for preparing NCGC00244536 stock solutions.

B. Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b608316?utm_src=pdf-body-img
https://www.benchchem.com/product/b608316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NCGC00244536 functions by inhibiting the KDM4B histone demethylase, which leads to an

increase in the methylation of histone H3 at lysine 9 (H3K9me3). This epigenetic modification is

associated with transcriptional repression and can induce cell cycle arrest and apoptosis in

cancer cells.

Simplified Signaling Pathway of NCGC00244536
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Caption: NCGC00244536 inhibits KDM4B, altering gene expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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